Cas no 1346600-20-1 (rac Desisopropyl Tolterodine-d7)

Technical Introduction: rac Desisopropyl Tolterodine-d7 rac Desisopropyl Tolterodine-d7 is a deuterated analog of the tolterodine metabolite, desisopropyl tolterodine, where seven hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as an internal standard in quantitative LC-MS/MS analyses for pharmacokinetic and metabolic studies. Its high isotopic purity (>98%) and structural similarity to the parent metabolite ensure accurate and reproducible measurements, minimizing matrix effects. The deuterium labeling provides a distinct mass shift, facilitating precise detection in complex biological matrices. This compound is valuable in drug development research, particularly for investigating tolterodine metabolism and ensuring regulatory compliance in bioanalytical assays.

rac Desisopropyl Tolterodine-d7 structure

1346600-20-1 structure

Product Name:rac Desisopropyl Tolterodine-d7

CAS No:1346600-20-1

MF:C₁₉H₂₅NO

MW:290.451037168503

CID:1062200

PubChem ID:71315691

Update Time:2025-05-27

rac Desisopropyl Tolterodine-d7 Chemical and Physical Properties

Names and Identifiers

- rac Desisopropyl Tolterodine-d7
- 2-[3-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-1-phenylpropyl]-4-methylphenol
- 4-Methyl-2-[3-[(1-methylethyl-d7)amino]-1-phenylpropyl]phenol
- N-(Isopropyl-d7)-3-(2-hydroxy-5-methylphenyl)-3-phenylpropylamine
- 4-Methyl-2-[3-[(1-methylethyl-d7)amino]-1-phenylpropyl]phenol; N-(Isopropyl-d7)-3-(2-hydroxy-5-methylphenyl)-3-phenylpropylamine;
- 4-Methyl-2-(1-phenyl-3-{[(~2~H_7_)propan-2-yl]amino}propyl)phenol
- 1346600-20-1
- N-(Isopropyl-d7)-3-(2-hydroxy-5-methylphenyl)-3- phenylpropylamine
- DTXSID50747539
- Inchi： 1S/C19H25NO/c1-14(2)20-12-11-17(16-7-5-4-6-8-16)18-13-15(3)9-10-19(18)21/h4-10,13-14,17,20-21H,11-12H2,1-3H3/i1D3,2D3,14D
- InChI Key： CPLYUIYTJCFQJD-HSNISVEUSA-N
- SMILES： OC1=CC=C(C)C=C1C(C1C=CC=CC=1)CCNC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

Exact Mass: 290.23800
Monoisotopic Mass: 290.237551643g/mol
Isotope Atom Count: 7
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Melting Point: 95-97°C
Solubility: Chloroform, Methanol
PSA: 32.26000
LogP: 4.61150

rac Desisopropyl Tolterodine-d7 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

rac Desisopropyl Tolterodine-d7 Pricemore >>

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